Cas no 1250443-19-6 (2-(3-bromo-2,6-difluorophenyl)acetic acid)

2-(3-Bromo-2,6-difluorophenyl)acetic acid is a halogenated phenylacetic acid derivative with a bromo and two fluoro substituents on the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of bromine and fluorine atoms enhances its reactivity, making it valuable for cross-coupling reactions and further functionalization. Its structural features also contribute to potential biological activity, often explored in drug discovery. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its high purity and well-defined molecular structure ensure reproducibility in research and industrial processes.

2-(3-bromo-2,6-difluorophenyl)acetic acid structure

1250443-19-6 structure

Product Name:2-(3-bromo-2,6-difluorophenyl)acetic acid

CAS No:1250443-19-6

MF:C₈H₅BrF₂O₂

MW:251.024908781052

MDL:MFCD16987590

CID:4581619

PubChem ID:83402829

Update Time:2025-05-28

2-(3-bromo-2,6-difluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3-bromo-2,6-difluorophenyl)acetic acid
- MDL： MFCD16987590
- Inchi： 1S/C8H5BrF2O2/c9-5-1-2-6(10)4(8(5)11)3-7(12)13/h1-2H,3H2,(H,12,13)
- InChI Key： HGSULWSXEZBTAW-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1F)CC(=O)O)F

Computed Properties

Exact Mass: 249.94410g/mol
Monoisotopic Mass: 249.94410g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 37.3Å²

2-(3-bromo-2,6-difluorophenyl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013021000-250mg	3-Bromo-2,6-difluorophenylacetic acid	1250443-19-6	97%	250mg	$494.40	2023-09-03
Alichem	A013021000-500mg	3-Bromo-2,6-difluorophenylacetic acid	1250443-19-6	97%	500mg	$831.30	2023-09-03
Alichem	A013021000-1g	3-Bromo-2,6-difluorophenylacetic acid	1250443-19-6	97%	1g	$1579.40	2023-09-03
Apollo Scientific	PC303448-1g	3-Bromo-2,6-difluorophenylacetic acid	1250443-19-6		1g	£841.00	2025-02-21
Apollo Scientific	PC303448-5g	3-Bromo-2,6-difluorophenylacetic acid	1250443-19-6		5g	£672.00	2023-09-01
Matrix Scientific	211792-1g	3-Bromo-2,6-difluorophenylacetic acid	1250443-19-6		1g	$450.00	2023-09-09
Matrix Scientific	211792-5g	3-Bromo-2,6-difluorophenylacetic acid	1250443-19-6		5g	$1050.00	2023-09-09
eNovation Chemicals LLC	D555812-1g	2-(3-Bromo-2,6-difluorophenyl)acetic acid	1250443-19-6	95%	1g	$595	2024-06-05
TRC	B999668-5mg	2-(3-bromo-2,6-difluorophenyl)acetic acid	1250443-19-6		5mg	$ 50.00	2022-06-06
TRC	B999668-10mg	2-(3-bromo-2,6-difluorophenyl)acetic acid	1250443-19-6		10mg	$ 70.00	2022-06-06